methyl (2Z)-2-({4-[butyl(ethyl)sulfamoyl]benzoyl}imino)-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate
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Description
Methyl (2Z)-2-({4-[butyl(ethyl)sulfamoyl]benzoyl}imino)-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate is a useful research compound. Its molecular formula is C23H27N3O5S2 and its molecular weight is 489.61. The purity is usually 95%.
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Scientific Research Applications
Synthetic Studies and Chemical Properties
- Synthesis and Isomerization in Thiazoline Peptides : Research on the isomerization of amino acid components of thiazoline peptides discusses the synthesis of ethyl 2-(1-benzyloxycarbonylaminoethyl)-R-Δ2-thiazoline-4-carboxylate and its derivatives through the iminoether coupling method or the dehydration method, indicating a general character of thiazoline peptide isomerization during thiazoline ring formation (Hirotsu, Shiba, & Kaneko, 1970).
- Green Synthesis of Imidazoles : A study describes the use of a Brønsted acidic ionic liquid for the solvent-free synthesis of 1,2,4,5-tetrasubstituted imidazoles, showcasing an environmentally friendly approach to chemical synthesis that could be related to the synthesis or manipulation of compounds like the one (Davoodnia, Heravi, Safavi-Rad, & Tavakoli-Hoseini, 2010).
Catalytic Applications
- Ionic Liquid as Catalyst : The research on the synthesis of polyhydroquinoline derivatives using 3-methyl-1-sulfonic acid imidazolium hydrogen sulfate as a catalyst underlines the potential of ionic liquids in catalyzing diverse chemical reactions, which may relate to the catalytic applications of compounds with similar structures (Khaligh, 2014).
Biological and Pharmacological Research
- Antimicrobial and Antifilarial Agents : Synthesis and biological activity studies of certain alkyl 5-(alkoxycarbonyl)-1H-benzimidazole-2-carbamates and related derivatives have shown potential antineoplastic and antifilarial activities, indicating the medicinal chemistry applications of benzothiazole derivatives (Ram et al., 1992).
Material Science
- Corrosion Inhibition : Schiff bases related to benzothiazole compounds have been studied for their efficacy as corrosion inhibitors, demonstrating the utility of such compounds in protecting materials against corrosion (Behpour et al., 2009).
Properties
IUPAC Name |
methyl 2-[4-[butyl(ethyl)sulfamoyl]benzoyl]imino-3-methyl-1,3-benzothiazole-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O5S2/c1-5-7-14-26(6-2)33(29,30)18-11-8-16(9-12-18)21(27)24-23-25(3)19-13-10-17(22(28)31-4)15-20(19)32-23/h8-13,15H,5-7,14H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZLYVUMDIJQLDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)C(=O)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
489.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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